Cas no 2098117-64-5 (1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one)

• Product Name: 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one
• CAS No: 2098117-64-5
• MF: C₉H₁₂N₂OS₂
• MW: 228.334379196167
• CID: 5725970
• PubChem ID: 121205426
• Update Time: 2025-07-01

1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• starbld0011768
• 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one
• 2098117-64-5
• 1-(2-sulfanylethyl)-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• AKOS026714266
• F1967-3355

• Inchi： 1S/C9H12N2OS2/c12-9-10-8(14)6-2-1-3-7(6)11(9)4-5-13/h13H,1-5H2,(H,10,12,14)
• InChI Key： GKNZTONRIHPTLX-UHFFFAOYSA-N
• SMILES： S=C1C2CCCC=2N(C(N1)=O)CCS

Computed Properties

• Exact Mass: 228.03910536g/mol
• Monoisotopic Mass: 228.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.4Ų

Additional information on 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one

Introduction to 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one (CAS No. 2098117-64-5)

1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one, with the CAS number 2098117-64-5, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thioxopyrimidines and is characterized by its thioether and thione functionalities, which contribute to its biological activity and chemical stability.

The chemical structure of 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one consists of a cyclopentapyrimidine core with a thioxo group at the 4-position and a mercaptoethyl substituent at the 1-position. These functional groups are known to play crucial roles in various biological processes, including enzyme inhibition and receptor binding. The presence of the thioether group (S-C) and the thione group (C=S) provides the molecule with redox properties and enhances its ability to interact with biological targets.

Recent studies have highlighted the potential of 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its antitumor properties, 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one has also been investigated for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one have also been studied to evaluate its suitability for drug development. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity profiles, preliminary data indicate that 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one is well-tolerated at therapeutic doses. However, more comprehensive toxicological studies are needed to fully assess its safety profile before it can be advanced to clinical trials.

The synthesis of 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one has been reported in several scientific publications. A common synthetic route involves the condensation of 4-aminothiosemicarbazide with an appropriate ketone or aldehyde followed by cyclization under acidic conditions. This method provides a high yield of the desired product and can be easily scaled up for commercial production.

In conclusion, 1-(2-mercaptoethyl)-4-thioxo-1,3,4,5,6,7-hexahydro-2H-cyclopenta[d]pyrimidin-2-one (CAS No. 2098117-64-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry.